Cas no 120271-23-0 (1-isothiocyanato-15-methylsulfanylpentadecane)

120271-23-0 structure
Product name:1-isothiocyanato-15-methylsulfanylpentadecane
1-isothiocyanato-15-methylsulfanylpentadecane Chemical and Physical Properties
Names and Identifiers
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- 1-isothiocyanato-15-methylsulfanylpentadecane
- 120271-23-0
- 1-ISOTHIOCYANATO-15-(METHYLSULFANYL)PENTADECANE
- DTXSID70767092
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- Inchi: InChI=1S/C17H33NS2/c1-20-16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-18-17-19/h2-16H2,1H3
- InChI Key: PYSSXKUUGTYCTF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 315.20544240Da
- Monoisotopic Mass: 315.20544240Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 16
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 69.8Ų
1-isothiocyanato-15-methylsulfanylpentadecane Related Literature
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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2. Book reviews
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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